Cas no 1807049-38-2 (1-Bromo-1-(3-hydroxyphenyl)propan-2-one)
1-Bromo-1-(3-hydroxyphenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-1-(3-hydroxyphenyl)propan-2-one
-
- Inchi: 1S/C9H9BrO2/c1-6(11)9(10)7-3-2-4-8(12)5-7/h2-5,9,12H,1H3
- InChI Key: ZAPATQGFHHSKMX-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=CC=C(C=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- XLogP3: 2.1
- Topological Polar Surface Area: 37.3
1-Bromo-1-(3-hydroxyphenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021426-250mg |
1-Bromo-1-(3-hydroxyphenyl)propan-2-one |
1807049-38-2 | 97% | 250mg |
480.00 USD | 2021-06-24 | |
| Alichem | A013021426-500mg |
1-Bromo-1-(3-hydroxyphenyl)propan-2-one |
1807049-38-2 | 97% | 500mg |
855.75 USD | 2021-06-24 | |
| Alichem | A013021426-1g |
1-Bromo-1-(3-hydroxyphenyl)propan-2-one |
1807049-38-2 | 97% | 1g |
1,460.20 USD | 2021-06-24 |
1-Bromo-1-(3-hydroxyphenyl)propan-2-one Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 1-Bromo-1-(3-hydroxyphenyl)propan-2-one
Comprehensive Overview of 1-Bromo-1-(3-hydroxyphenyl)propan-2-one (CAS No. 1807049-38-2)
1-Bromo-1-(3-hydroxyphenyl)propan-2-one (CAS No. 1807049-38-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This compound, characterized by its brominated and hydroxyphenyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structure makes it valuable for applications in drug discovery, material science, and agrochemical development. Researchers are increasingly exploring its potential due to its reactivity and adaptability in multi-step synthetic pathways.
The growing interest in 1-Bromo-1-(3-hydroxyphenyl)propan-2-one aligns with broader trends in the chemical industry, where highly functionalized intermediates are in demand for precision synthesis. With the rise of green chemistry and sustainable practices, scientists are investigating eco-friendly methods to produce this compound, minimizing waste and energy consumption. Questions like "How to synthesize 1-Bromo-1-(3-hydroxyphenyl)propan-2-one efficiently?" or "What are the applications of brominated ketones in medicinal chemistry?" reflect the curiosity driving current research.
From a structural perspective, the presence of both a bromo substituent and a hydroxyphenyl group in 1-Bromo-1-(3-hydroxyphenyl)propan-2-one allows for diverse chemical transformations. The bromine atom acts as a leaving group, facilitating nucleophilic substitution reactions, while the hydroxyl group offers opportunities for further derivatization. This dual functionality makes the compound a key building block in the synthesis of heterocycles, chiral auxiliaries, and bioactive molecules. Its role in cross-coupling reactions and catalyzed processes is particularly noteworthy.
In the context of drug discovery, 1-Bromo-1-(3-hydroxyphenyl)propan-2-one has been explored as a precursor for pharmacologically active compounds. Researchers are investigating its utility in designing molecules with potential anti-inflammatory, antimicrobial, or anticancer properties. The compound's ability to integrate into scaffold-based drug design strategies highlights its importance in modern medicinal chemistry. Additionally, its relevance to structure-activity relationship (SAR) studies makes it a subject of ongoing scientific inquiry.
Beyond pharmaceuticals, 1-Bromo-1-(3-hydroxyphenyl)propan-2-one finds applications in material science, particularly in the development of advanced polymers and coatings. Its reactive sites enable the creation of customized materials with tailored properties, such as enhanced durability or thermal stability. The compound's compatibility with click chemistry and other modular synthetic approaches further expands its utility in this field.
As the demand for specialty chemicals grows, 1-Bromo-1-(3-hydroxyphenyl)propan-2-one continues to attract attention from both academic and industrial researchers. Its synthesis, characterization, and applications remain active areas of study, with innovations in catalytic methods and process optimization driving progress. By addressing common search queries like "Where to buy 1-Bromo-1-(3-hydroxyphenyl)propan-2-one?" or "What are the safety considerations for handling brominated ketones?", this overview aims to provide a balanced and informative perspective on this intriguing compound.
1807049-38-2 (1-Bromo-1-(3-hydroxyphenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)